Cas no 54023-14-2 (5-(2-AMINO-PHENYL)-FURAN-2-CARBOXYLIC ACID METHYL ESTER)

• Product Name: 5-(2-AMINO-PHENYL)-FURAN-2-CARBOXYLIC ACID METHYL ESTER
• CAS No: 54023-14-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 939483
• PubChem ID: 5192714
• Update Time: 2025-10-29

5-(2-AMINO-PHENYL)-FURAN-2-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 5-(2-AMINO-PHENYL)-FURAN-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 5-(2-aminophenyl)furan-2-carboxylate
• 5-(2-Aminophenyl)-2-carbomethoxy-furan
• 5-(2-aminophenyl)furan-2-carboxylic acid methyl ester
• CTK4J9352
• Methyl-5-(2-aminophenyl)-2-furoat
• SBB014478
• ST085094
• SureCN4937140
• AKOS005207133
• 54023-14-2
• SB61547
• DB-071777
• CS-0331831
• STK691791
• methyl 5-(2-aminophenyl)-2-furoate
• SCHEMBL4937140
• DTXSID20409339
• VFWZTMZWNJSVMH-UHFFFAOYSA-N
• 2-Furancarboxylic acid, 5-(2-aminophenyl)-, methyl ester

• MDL： MFCD03937487
• Inchi： 1S/C12H11NO3/c1-15-12(14)11-7-6-10(16-11)8-4-2-3-5-9(8)13/h2-7H,13H2,1H3
• InChI Key： VFWZTMZWNJSVMH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.46000
• LogP: 2.89660

Additional information on 5-(2-AMINO-PHENYL)-FURAN-2-CARBOXYLIC ACID METHYL ESTER

5-(2-Amino-phenyl)-furan-2-carboxylic Acid Methyl Ester (CAS No. 54023-14-2): A Comprehensive Overview

5-(2-Amino-phenyl)-furan-2-carboxylic acid methyl ester (CAS No. 54023-14-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan-2-carboxylic acid methyl ester backbone and 2-amino-phenyl substitution, serves as a valuable intermediate in the synthesis of bioactive molecules. Its structural features make it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The growing interest in 5-(2-amino-phenyl)-furan-2-carboxylic acid methyl ester can be attributed to its versatile applications in organic synthesis and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in designing drugs with enhanced efficacy and reduced side effects. The compound's amino-phenyl and furan moieties contribute to its ability to interact with biological targets, making it a subject of intense study in academic and industrial laboratories.

One of the key reasons behind the popularity of CAS 54023-14-2 is its relevance to current trends in drug development. With the rise of personalized medicine and targeted therapies, there is a heightened demand for novel chemical entities that can be tailored to specific biological pathways. The structural flexibility of 5-(2-amino-phenyl)-furan-2-carboxylic acid methyl ester allows for modifications that can optimize pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in modern drug design.

In addition to its pharmaceutical applications, 5-(2-amino-phenyl)-furan-2-carboxylic acid methyl ester is also utilized in material science. Its aromatic and heterocyclic components make it a potential candidate for developing organic electronic materials, such as semiconductors and light-emitting diodes (LEDs). This dual applicability in both life sciences and advanced materials underscores the compound's versatility and broad utility.

The synthesis of 5-(2-amino-phenyl)-furan-2-carboxylic acid methyl ester typically involves multi-step organic reactions, including condensation and esterification processes. Researchers often employ green chemistry principles to optimize these synthetic routes, minimizing waste and improving yield. Such sustainable approaches align with the global push toward environmentally friendly chemical production, a topic of significant interest in both scientific and public forums.

From a commercial perspective, the demand for CAS 54023-14-2 is driven by its role in the production of high-value intermediates. Pharmaceutical companies and contract research organizations (CROs) frequently source this compound for their R&D projects, particularly those focused on central nervous system (CNS) disorders and anti-inflammatory agents. Its market potential is further amplified by the increasing investment in drug discovery and the expansion of the biopharmaceutical industry.

Quality control and regulatory compliance are critical aspects of working with 5-(2-amino-phenyl)-furan-2-carboxylic acid methyl ester. Suppliers and manufacturers must adhere to stringent standards, such as Good Manufacturing Practices (GMP), to ensure the compound's purity and consistency. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify its identity and quality, addressing the concerns of researchers and end-users alike.

Looking ahead, the future of 5-(2-amino-phenyl)-furan-2-carboxylic acid methyl ester appears promising, with ongoing research exploring its potential in new therapeutic areas. Innovations in synthetic methodologies and the integration of artificial intelligence (AI) in drug discovery are expected to further enhance its applications. As the scientific community continues to uncover its full potential, this compound is poised to remain a key player in the advancement of chemical and pharmaceutical sciences.